Cas no 2171215-86-2 ((2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid)

• Product Name: (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid
• CAS No: 2171215-86-2
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 5602677
• PubChem ID: 165804259
• Update Time: 2025-05-22

(2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171215-86-2
• EN300-1497854
• (2S)-2-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4-hydroxybutanoic acid
• (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid

• Inchi： 1S/C26H23BrN2O6/c27-21-13-15(24(31)28-23(11-12-30)25(32)33)9-10-22(21)29-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,23,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t23-/m0/s1
• InChI Key： WIVCVBNVSKUYED-QHCPKHFHSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(=O)O)CCO)=O

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid

Compound (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid: A Comprehensive Overview

The compound (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid (CAS No. 2171215-86-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a bromine substituent, and a hydroxybutanoic acid moiety. The stereochemistry at the second carbon atom (denoted by the (S) configuration) plays a crucial role in determining its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and solid-phase synthesis. The Fmoc group, a well-known protecting group in peptide synthesis, is particularly significant due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes the compound highly versatile in applications ranging from drug delivery systems to bioconjugation technologies.

The presence of the bromine substituent introduces additional functionality to the molecule, enhancing its potential for use in medicinal chemistry. Bromine is known to participate in various biochemical processes, including kinase inhibition and receptor modulation. Recent studies have demonstrated that compounds with similar brominated aromatic moieties exhibit promising anti-cancer properties, particularly in targeting specific signaling pathways such as the MAPK/ERK pathway.

The hydroxybutanoic acid moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for oral drug delivery systems. Moreover, the stereochemistry at the second carbon atom ensures optimal interactions with biological targets, such as enzymes or receptors, thereby enhancing its therapeutic efficacy.

In terms of applications, this compound has garnered significant attention in the development of peptide-based therapeutics. Its Fmoc group allows for efficient coupling reactions during peptide synthesis, enabling the construction of complex peptide sequences with high precision. Additionally, the bromine substituent can serve as a handle for further functionalization, such as click chemistry or bioorthogonal reactions, opening up new avenues for drug design and delivery.

Recent research has also explored the use of this compound in biodegradable materials and green chemistry initiatives. The hydroxybutanoic acid moiety is amenable to polymerization under mild conditions, offering potential applications in biocompatible polymers and sustainable materials science.

In conclusion, (2S)-2-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-hydroxybutanoic acid (CAS No. 2171215-86-2) represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and medicinal chemistry, positions it as a key player in the development of next-generation therapeutics and materials.